Cas no 65266-34-4 (1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl-)
65266-34-4 structure
Product Name:1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl-
CAS No:65266-34-4
MF:C10H17NO
MW:167.248082876205
CID:501491
PubChem ID:22831479
Update Time:2025-04-19
1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl-
- (2S,5R)-(+)-5-VINYL-2-QUINUCLIDINE-METHANOL, 96
- [(2S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]methanol
- 65266-34-4
- DTXSID00628460
- SCHEMBL5177999
-
- Inchi: 1S/C10H17NO/c1-2-8-6-11-4-3-9(8)5-10(11)7-12/h2,8-10,12H,1,3-7H2/t8-,9?,10-/m0/s1
- InChI Key: GAFZBOMPQVRGKU-SMILAEQMSA-N
- SMILES: OC[C@@H]1CC2CCN1C[C@@H]2C=C
Computed Properties
- Exact Mass: 167.13111
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 1.073 g/mL at 25 °C(lit.)
- Boiling Point: 247.8°C at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: n20/D 1.518(lit.)
- PSA: 23.47
- LogP: 0.81300
1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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